3-[(1-Oxidopyridin-1-ium-3-yl)methylsulfonyl]propanoic acid;hydrochloride

• IUPAC Name: 3-[(1-oxidopyridin-1-ium-3-yl)methylsulfonyl]propanoic acid;hydrochloride
• InChI: InChI=1S/C9H11NO5S.ClH/c11-9(12)3-5-16(14,15)7-8-2-1-4-10(13)6-8;/h1-2,4,6H,3,5,7H2,(H,11,12);1H
• InChI Key: PIDGHHIBBXRQDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C[N+](=C1)[O-])CS(=O)(=O)CCC(=O)O.Cl
• Molecular Formula: C9H12ClNO5S
• Molecular Weight: 281.71 g/mol

Description

The compound “3-[(1-Oxidopyridin-1-ium-3-yl)methylsulfonyl]propanoic acid;hydrochloride” has the molecular formula C9H12ClNO5S. It is an isomer with the InChI code InChI=1S/C9H11NO5S.ClH/c11-9(12)3-5-16(14,15)7-8-2-1-4-10(13)6-8;/h1-2,4,6H,3,5,7H2,(H,11,12);1H. The compound’s InChkey is PIDGHHIBBXRQDY-UHFFFAOYSA-N.

Mechanism of Action

OPSM interacts with various enzymes and proteins in the body, including protein kinases and phosphatases, which are involved in the regulation of various cellular processes. 3-[(1-Oxidopyridin-1-ium-3-yl)methylsulfonyl]propanoic acid;hydrochloride modifies the activity of these enzymes by covalently binding to them, leading to changes in their function and activity.
Biochemical and Physiological Effects:
OPSM has been shown to have various biochemical and physiological effects, including the inhibition of protein kinases and phosphatases, the modulation of reactive oxygen species levels in cells, and the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-[(1-Oxidopyridin-1-ium-3-yl)methylsulfonyl]propanoic acid;hydrochloride is its water solubility, which makes it easy to use in various biological and biochemical experiments. However, one of the limitations of this compound is its potential toxicity, which can affect the results of experiments if not properly controlled.

Future Directions

There are several future directions for the use of 3-[(1-Oxidopyridin-1-ium-3-yl)methylsulfonyl]propanoic acid;hydrochloride in scientific research. One potential area of research is the development of new drugs for the treatment of various diseases, including cancer and Alzheimer's disease. Another potential area of research is the development of new fluorescent probes for the detection of reactive oxygen species in biological systems. Additionally, the use of this compound in the study of various cellular processes, including cell proliferation, differentiation, and apoptosis, is an area of research that is likely to continue to grow in the future.

Synthesis Methods

The synthesis of 3-[(1-Oxidopyridin-1-ium-3-yl)methylsulfonyl]propanoic acid;hydrochloride involves the reaction of 3-bromo-propanoic acid with 1-(pyridin-3-ylmethylsulfonyl)pyridinium hydroxide inner salt in the presence of a base. The reaction yields this compound as a hydrochloride salt, which is then purified by recrystallization.

Scientific Research Applications

OPSM is widely used as a reagent for the synthesis of various biologically active molecules, including inhibitors of protein kinases and phosphatases. It is also used in the synthesis of fluorescent probes for detecting reactive oxygen species in biological systems. 3-[(1-Oxidopyridin-1-ium-3-yl)methylsulfonyl]propanoic acid;hydrochloride has been used in the development of new drugs for the treatment of various diseases, including cancer, Alzheimer's disease, and diabetes.